(3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
Overview
Description
(3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (THIQA) is a novel compound with a range of potential applications in the field of scientific research. This compound has been studied extensively in recent years, and its unique properties make it attractive for use in a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is not fully understood, but it is believed to act as an inhibitor of the enzyme monoamine oxidase. This enzyme is responsible for the breakdown of monoamine neurotransmitters, such as serotonin and dopamine. By inhibiting MAO, (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can increase the levels of these neurotransmitters in the body, which may lead to a variety of therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid are not fully understood, but it is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). This enzyme is responsible for the breakdown of monoamine neurotransmitters, such as serotonin and dopamine. By inhibiting MAO, (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can increase the levels of these neurotransmitters in the body, which may lead to a variety of therapeutic effects. In particular, it has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
The use of (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in laboratory experiments has several advantages. First, it is a relatively simple compound to synthesize and is widely available. Additionally, it is a potent inhibitor of the enzyme monoamine oxidase, making it a useful tool for studying the effects of monoamine neurotransmitters on the body. Finally, it is relatively non-toxic and has a low potential for side effects.
On the other hand, there are some limitations to the use of (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in laboratory experiments. First, its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects. Additionally, it has a relatively short half-life, which limits its potential applications. Finally, its use as a therapeutic agent is still in the early stages of development, and further research is needed to determine its safety and efficacy.
Future Directions
There are a number of potential future directions for the use of (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in scientific research. First, further research is needed to elucidate its mechanism of action and biochemical and physiological effects. Additionally, its use as a therapeutic agent for the treatment of depression, anxiety, and other psychiatric disorders should be further explored. Finally, its potential use as a tool for drug discovery should also be investigated.
Synthesis Methods
(3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can be synthesized by a process known as the Claisen condensation reaction. This reaction involves the condensation of an ester and an aldehyde in the presence of an acid catalyst. The reaction produces a cyclic compound known as a tetrahydroisoquinoline, which can then be further modified to form (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. This reaction is relatively straightforward and can be carried out in a laboratory setting.
Scientific Research Applications
(3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has a wide range of potential applications in the field of scientific research. It has been studied for its potential use as a tool for drug discovery, as it acts as a potent inhibitor of the enzyme monoamine oxidase (MAO). This enzyme is responsible for the breakdown of monoamine neurotransmitters, such as serotonin and dopamine, which are involved in a variety of physiological processes. By inhibiting MAO, (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can be used to study the effects of monoamine neurotransmitters on the body. Additionally, (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been studied for its potential use as a therapeutic agent for the treatment of depression, anxiety, and other psychiatric disorders.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-acetyl-1,2,3,4-tetrahydroisoquinoline", "sodium cyanide", "sodium hydroxide", "chloroacetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2-acetyl-1,2,3,4-tetrahydroisoquinoline to 2-cyano-1,2,3,4-tetrahydroisoquinoline", "React 2-acetyl-1,2,3,4-tetrahydroisoquinoline with sodium cyanide in ethanol under reflux", "Step 2: Hydrolysis of 2-cyano-1,2,3,4-tetrahydroisoquinoline to 2-carboxy-1,2,3,4-tetrahydroisoquinoline", "React 2-cyano-1,2,3,4-tetrahydroisoquinoline with sodium hydroxide in water under reflux", "Step 3: Conversion of 2-carboxy-1,2,3,4-tetrahydroisoquinoline to 2-chloroacetyl-1,2,3,4-tetrahydroisoquinoline", "React 2-carboxy-1,2,3,4-tetrahydroisoquinoline with chloroacetic acid and hydrochloric acid in ethanol under reflux", "Step 4: Conversion of 2-chloroacetyl-1,2,3,4-tetrahydroisoquinoline to (3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid", "React 2-chloroacetyl-1,2,3,4-tetrahydroisoquinoline with sodium bicarbonate and water under reflux", "Acidify the reaction mixture with hydrochloric acid and isolate the product by filtration and washing with water and sodium chloride" ] } | |
CAS RN |
1087243-37-5 |
Product Name |
(3S)-2-acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
Molecular Formula |
C12H13NO3 |
Molecular Weight |
219.2 |
Purity |
94 |
Origin of Product |
United States |
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